Cas no 880404-24-0 (N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide)

• Product name: N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• CAS No: 880404-24-0
• MF: C₁₅H₁₁ClN₂O₃S₂
• MW: 366.842439889908
• CID: 5362356

N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-chloro-2-benzothiazolyl)-3-(methylsulfonyl)-
• N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

• Inchi： 1S/C15H11ClN2O3S2/c1-23(20,21)11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)22-15/h2-8H,1H3,(H,17,18,19)
• InChI Key： GVNQGLAXWXSMQR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Cl)C=C2S1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

Comprehensive Overview of N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 880404-24-0)

N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 880404-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 6-chloro-benzothiazole sulfonamide, belongs to the benzothiazole class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets.

The molecular structure of N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide features a chloro-substituted benzothiazole core linked to a methanesulfonylbenzamide moiety. This combination enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in modulating enzyme activity, particularly in the context of kinase inhibition, a hot topic in oncology and metabolic disorder research. Users searching for "benzothiazole derivatives in drug development" or "sulfonamide-based kinase inhibitors" will find this compound highly relevant.

In the agrochemical sector, CAS No. 880404-24-0 has been investigated for its potential as a plant growth regulator or pesticide adjuvant. The chloro and sulfonyl functional groups contribute to its bioactivity, which aligns with the growing demand for eco-friendly crop protection solutions. Searches like "sustainable agrochemical intermediates" or "chlorobenzothiazole applications" often lead to discussions about this compound's versatility.

From a synthetic chemistry perspective, N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide serves as a key building block for more complex molecules. Its methanesulfonyl group facilitates further functionalization, a feature highlighted in queries such as "sulfonamide coupling reactions" or "benzothiazole scaffold modifications". The compound's purity and stability under various conditions make it a reliable choice for high-yield reactions.

Environmental and safety profiles of CAS No. 880404-24-0 are also frequently discussed. While not classified as hazardous, proper handling protocols are recommended due to its organic sulfonamide nature. This aligns with the broader industry trend toward green chemistry and sustainable lab practices, topics that dominate forums and search engine queries like "safe handling of sulfonamides".

In summary, N-(6-chloro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and material science. Its structural features and adaptability continue to inspire innovation, making it a subject of ongoing research and commercial interest.